Cas no 112521-75-2 (5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol
• CAS No: 112521-75-2
• MF: C₁₀H₆N₂O₂S
• MW: 218.231840610504
• MDL: MFCD11201443
• CID: 2608978
• PubChem ID: 13741873
• Update Time: 2025-10-30

5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzofuran-2-yl)-3H-1,3,4-oxadiazole-2-thione
• 5-(1-benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol
• 5-(1-benzofuran-2-yl)-1,3,4-oxadiazole-2(3H)-thione
• 5-(benzofuran-2-yl)-1,3,4-oxadiazole-2(3H)-thione
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-benzofuranyl)-
• TOD101335
• BBL026486
• STL294588
• 5-(1-benzofuran-2-yl)-2,3-dihydro-1,3,4-oxadiazole-2-thione
• 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD11201443
• Inchi： 1S/C10H6N2O2S/c15-10-12-11-9(14-10)8-5-6-3-1-2-4-7(6)13-8/h1-5H,(H,12,15)
• InChI Key： XTDBHDMLDUGSMY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CC3C=CC=CC=3O2)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Topological Polar Surface Area: 78.8

Additional information on 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol

Introduction to 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol (CAS No. 112521-75-2)

5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 112521-75-2, belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of applications in medicinal chemistry. The presence of both benzofuran and thiol functional groups in its molecular structure endows it with distinctive reactivity and binding capabilities, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol consists of a central oxadiazole ring fused with a benzofuran moiety at the 1-position and a thiol group at the 2-position. This arrangement creates a molecule with multiple sites for interaction with biological targets, including enzymes and receptors. The benzofuran ring is particularly interesting as it is a common pharmacophore found in many bioactive natural products and synthetic drugs, contributing to the compound's potential therapeutic value.

In recent years, there has been growing interest in oxadiazole derivatives due to their ability to modulate various biological pathways. 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol has been studied for its potential role in inhibiting inflammatory pathways and oxidative stress-related diseases. Preliminary in vitro studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules such as NF-κB and MAPK pathways. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective modulation of these pathways could lead to novel therapeutic strategies.

Moreover, the thiol group in 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol provides a nucleophilic site that can participate in redox-sensitive interactions within cells. Thiols are well-known for their ability to act as antioxidants and have been explored in various therapeutic contexts. The combination of the thiol group with the oxadiazole core suggests that this compound might have dual functionality—both as an antioxidant and as a modulator of enzymatic activity. This dual action could be particularly beneficial in conditions where oxidative stress and inflammation coexist.

Recent advancements in computational chemistry have enabled more detailed investigation into the interactions of 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins involved in disease pathways. These studies have shown promising results, indicating that the compound can interact with targets such as COX-2 and LOX enzymes, which are key players in inflammation. Such interactions could lead to the development of new drugs that offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzofuran moiety is typically introduced through Friedel-Crafts acylation or condensation reactions, while the oxadiazole ring is formed via cyclocondensation of appropriate precursors. The introduction of the thiol group at the 2-position can be achieved through nucleophilic substitution or reduction of a disulfide intermediate. Each step in the synthesis must be carefully controlled to avoid unwanted byproducts and to ensure the final product meets the required specifications for further biological testing.

In conclusion, 5-(1-Benzofuran-2-yl)-1,3,4-oxadiazole-2-thiol (CAS No. 112521-75-2) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in drug discovery and development. The combination of experimental studies and computational modeling will be crucial in elucidating its full potential and optimizing its use in therapeutic applications.